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Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene
Brand Name: Vulcanchem
CAS No.: 850804-51-2
VCID: VC0120696
InChI: InChI=1S/C90H114/c1-13-25-31-55(19-7)37-61-43-67-69-45-62(38-56(20-8)32-26-14-2)47-71-73-49-64(40-58(22-10)34-28-16-4)51-75-77-53-66(42-60(24-12)36-30-18-6)54-78-76-52-65(41-59(23-11)35-29-17-5)50-74-72-48-63(39-57(21-9)33-27-15-3)46-70-68(44-61)79(67)85-86(80(69)71)88(82(73)75)90(84(77)78)89(83(74)76)87(85)81(70)72/h43-60H,13-42H2,1-12H3
SMILES: CCCCC(CC)CC1=CC2=C3C(=C1)C4=CC(=CC5=C4C6=C7C8=C(C=C(C=C58)CC(CC)CCCC)C9=CC(=CC1=C4C=C(C=C5C4=C(C7=C91)C(=C36)C1=C5C=C(C=C21)CC(CC)CCCC)CC(CC)CCCC)CC(CC)CCCC)CC(CC)CCCC
Molecular Formula: C90H114
Molecular Weight: 1195.902

Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene

CAS No.: 850804-51-2

Reference Standards

VCID: VC0120696

Molecular Formula: C90H114

Molecular Weight: 1195.902

Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene - 850804-51-2

CAS No. 850804-51-2
Product Name Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene
Molecular Formula C90H114
Molecular Weight 1195.902
IUPAC Name 6,11,20,25,34,39-hexakis(2-ethylhexyl)tridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.027,32.031,36.037,42]dotetraconta-1,3,5,7,9,11,13,15,17(22),18,20,23,25,27(32),28,30,33,35,37(42),38,40-henicosaene
Standard InChI InChI=1S/C90H114/c1-13-25-31-55(19-7)37-61-43-67-69-45-62(38-56(20-8)32-26-14-2)47-71-73-49-64(40-58(22-10)34-28-16-4)51-75-77-53-66(42-60(24-12)36-30-18-6)54-78-76-52-65(41-59(23-11)35-29-17-5)50-74-72-48-63(39-57(21-9)33-27-15-3)46-70-68(44-61)79(67)85-86(80(69)71)88(82(73)75)90(84(77)78)89(83(74)76)87(85)81(70)72/h43-60H,13-42H2,1-12H3
Standard InChIKey GZXHHMLRVQYBMV-UHFFFAOYSA-N
SMILES CCCCC(CC)CC1=CC2=C3C(=C1)C4=CC(=CC5=C4C6=C7C8=C(C=C(C=C58)CC(CC)CCCC)C9=CC(=CC1=C4C=C(C=C5C4=C(C7=C91)C(=C36)C1=C5C=C(C=C21)CC(CC)CCCC)CC(CC)CCCC)CC(CC)CCCC)CC(CC)CCCC
Synonyms 2,5,8,11,14,17-Hexakis(2-ethylhexyl)hexabenzo[bc,ef,hi,kl,no,qr]coronene
PubChem Compound 102511260
Last Modified Nov 11 2021
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